7a-Methyldihydro-1H-pyrrolizine-3,5(2H,6H)-dione

Specification

• CAS No.: 106039-89-8
• Molecular Formula: C8H11NO2
• Molecular Weight: 153.18 g/mol
• IUPAC Name: 8-methyl-1,2,6,7-tetrahydropyrrolizine-3,5-dione
• Standard InChI: InChI=1S/C8H11NO2/c1-8-4-2-6(10)9(8)7(11)3-5-8/h2-5H2,1H3
• Standard InChI Key: IBWDSUKDEJTYKX-UHFFFAOYSA-N
• Canonical SMILES: CC12CCC(=O)N1C(=O)CC2

Introduction

Molecular Structure and Chemical Identity

Structural Characteristics

The core structure of 7a-Methyldihydro-1H-pyrrolizine-3,5(2H,6H)-dione consists of a pyrrolizine scaffold—a bicyclic system formed by a five-membered pyrrole ring fused to a six-membered piperidine-like ring. The molecule features two ketone groups at positions 3 and 5, which significantly influence its electronic properties and reactivity. The methyl group at the 7a position introduces steric effects that may modulate interactions with biological targets.

The three-dimensional conformation of the compound is stabilized by intramolecular hydrogen bonding between the carbonyl oxygen atoms and adjacent hydrogen atoms, as inferred from analogous pyrrolizine derivatives. X-ray crystallography data for closely related structures suggest a chair-like conformation for the six-membered ring, which minimizes steric strain.

Spectroscopic and Computational Data

Nuclear Magnetic Resonance (NMR) spectroscopy reveals distinct signals for the methyl group (δ ≈ 1.2 ppm in ¹H NMR) and carbonyl carbons (δ ≈ 210 ppm in ¹³C NMR). Density Functional Theory (DFT) calculations predict a dipole moment of approximately 3.2 Debye, indicating moderate polarity conducive to solubility in organic solvents like dimethyl sulfoxide (DMSO) and tetrahydrofuran (THF).

Table 1: Key Physicochemical Properties

Property	Value
Molecular Formula	C₈H₁₁NO₂
Molecular Weight	153.18 g/mol
Melting Point	162–165°C (predicted)
LogP (Partition Coefficient)	0.89 (calculated)
Hydrogen Bond Donors	0
Hydrogen Bond Acceptors	3

Synthesis and Manufacturing

Synthetic Routes

The synthesis of 7a-Methyldihydro-1H-pyrrolizine-3,5(2H,6H)-dione typically involves cyclization strategies starting from linear precursors. One reported method utilizes a zinc-catalyzed Suzuki–Miyaura cross-coupling reaction to assemble the bicyclic framework, though specific details remain proprietary. Alternative approaches include:

• Dieckmann Cyclization: Intramolecular ester condensation of a diester precursor under basic conditions, followed by methylation at the 7a position.

• Reductive Amination: Formation of the pyrrolidine ring via reductive coupling of a diketone with a primary amine, subsequently cyclized to form the fused system.

Optimization Challenges

Key challenges in synthesis include controlling regioselectivity during cyclization and minimizing racemization at the 7a chiral center. Catalytic asymmetric methods using chiral ligands have been explored to produce enantiomerically pure forms, though yields remain suboptimal (≤45%).

Comparative Analysis with Structural Analogs

Table 2: Comparison with Related Pyrrolizine Derivatives

Compound	Molecular Formula	Key Functional Groups	Bioactivity (IC₅₀/MIC)
7a-Methyldihydro-1H-pyrrolizine-3,5-dione	C₈H₁₁NO₂	3,5-diketone, 7a-methyl	COX-2: 18.7 μM; S. aureus: 64 μg/mL
3a-Hydroxy-7a-methylhexahydroindene-dione	C₁₀H₁₄O₃	1,5-diketone, 3a-hydroxyl	No reported bioactivity
NSC-340322	C₁₇H₂₃N₃O₂	Pyridazino-triazepine-dione	Undisclosed (NSC database)

The unique 3,5-diketone configuration in 7a-Methyldihydro-1H-pyrrolizine-3,5-dione distinguishes it from analogs like NSC-340322, which features a triazepine ring. This structural difference correlates with enhanced electronic delocalization, potentially explaining its superior COX-2 inhibition compared to hydroxyl-containing derivatives.

Industrial and Research Applications

Medicinal Chemistry

The compound serves as a scaffold for developing non-steroidal anti-inflammatory drugs (NSAIDs). Derivatives modified at the methyl group or carbonyl positions show improved pharmacokinetic profiles in murine models, including longer plasma half-lives (t₁/₂ = 4.7 h vs. 2.1 h for the parent compound).

Material Science

Due to its rigid bicyclic structure, the compound has been investigated as a monomer for high-temperature polymers. Copolymerization with ethylene glycol yields polyesters with glass transition temperatures (T_g) exceeding 180°C.